Cas no 1823897-62-6 (5-(bromomethyl)-4-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 5-(bromomethyl)-4-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine
• CAS No: 1823897-62-6
• MF: C₈H₈BrN₃S
• MW: 258.1382188797
• CID: 5220946
• Update Time: 2026-03-06

5-(bromomethyl)-4-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine, 5-(bromomethyl)-4-(methylthio)-
• 5-(bromomethyl)-4-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine

• Inchi： 1S/C8H8BrN3S/c1-13-8-7-6(4-9)2-3-12(7)11-5-10-8/h2-3,5H,4H2,1H3
• InChI Key： DRHWUYKHAWWPTO-UHFFFAOYSA-N
• SMILES： N12C=CC(CBr)=C1C(SC)=NC=N2

Additional information on 5-(bromomethyl)-4-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine

5-(Bromomethyl)-4-(Methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine: A Comprehensive Overview

5-(Bromomethyl)-4-(Methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine, with the CAS number 1823897-62-6, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug discovery and advanced materials development. The molecule combines a pyrrolo[2,1-f][1,2,4]triazine core with a bromomethyl group at the 5-position and a methylsulfanyl substituent at the 4-position, creating a structure that exhibits intriguing electronic and chemical properties.

The synthesis of 5-(Bromomethyl)-4-(Methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine involves a series of intricate organic reactions that highlight the versatility of heterocyclic chemistry. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity while minimizing environmental impact. Researchers have explored various methodologies, including microwave-assisted synthesis and catalytic processes, to streamline the production of this compound. These advancements not only make the compound more accessible for research purposes but also pave the way for its potential industrial applications.

The structural uniqueness of 5-(Bromomethyl)-4-(Methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine lies in its fused ring system and functional groups. The pyrrolo[2,1-f][1,2,4]triazine core is a bicyclic structure that combines aromaticity with nitrogen heteroatoms strategically positioned to influence electronic properties. The bromomethyl group at position 5 introduces electrophilic reactivity and serves as a potential site for further functionalization. Meanwhile, the methylsulfanyl group at position 4 contributes to sulfur-based interactions and enhances solubility in organic solvents.

Recent research has delved into the electronic properties of this compound using computational chemistry tools such as density functional theory (DFT). These studies have revealed that the molecule exhibits significant electron-withdrawing effects due to the bromomethyl group and electron-donating effects from the methylsulfanyl substituent. This balance of electronic interactions makes it an attractive candidate for applications in optoelectronic materials and sensors.

In terms of applications, 5-(Bromomethyl)-4-(Methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine has shown promise in drug discovery efforts targeting specific biological pathways. Its ability to interact with proteins through hydrogen bonding and π-π stacking interactions makes it a valuable lead compound for developing bioactive agents. Additionally, its stability under physiological conditions suggests potential use in drug delivery systems.

The integration of experimental and theoretical approaches has been instrumental in understanding the behavior of this compound under various conditions. For instance, recent experiments have demonstrated its ability to act as a catalyst in certain organic transformations due to its unique electronic configuration. This dual role as both a substrate and catalyst underscores its versatility in chemical reactions.

In conclusion, 5-(Bromomethyl)-4-(Methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine stands out as a multifaceted compound with significant potential across diverse scientific domains. Its intricate structure and functional groups make it an ideal candidate for exploring new frontiers in organic chemistry and materials science. As research continues to uncover its properties and applications further insights into its utility will undoubtedly emerge.